Cas no 54528-28-8 (Benzene, 1-isocyanato-4-(phenylsulfonyl)-)

• Product Name: Benzene, 1-isocyanato-4-(phenylsulfonyl)-
• CAS No: 54528-28-8
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 1589541
• Update Time: 2024-09-12

Benzene, 1-isocyanato-4-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-4-(phenylsulfonyl)-

• Inchi： 1S/C13H9NO3S/c15-10-14-11-6-8-13(9-7-11)18(16,17)12-4-2-1-3-5-12/h1-9H
• InChI Key： IYDIEWUZFITZMR-UHFFFAOYSA-N
• SMILES： C1(N=C=O)=CC=C(S(C2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 259.03037

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Melting Point: 126-127 °C (sublm)
• Boiling Point: 160-170 °C(Press: 15 Torr)
• PSA: 63.57